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Compound of Interest

Compound Name:
1-Butanone, 1-(3-hydroxy-4-

methoxyphenyl)-

CAS No.: 91970-65-9

Cat. No.: B2787031

Get Quote

Executive Summary
This guide provides a technical comparison between Vanillin (4-hydroxy-3-

methoxybenzaldehyde) and 3-Hydroxy-4-methoxybutyrophenone (3-HMBP).[1][2] While both

are trisubstituted benzene derivatives sharing the same functional substituents (hydroxyl,

methoxy, carbonyl), their chemical behavior is divergent due to two critical factors:

Functional Group Class: Aldehyde (Vanillin) vs. Ketone (3-HMBP).[1][2]

Positional Isomerism: The "Vanillin Pattern" (Para-OH/Meta-OMe) vs. the "Isovanillin Pattern"

(Meta-OH/Para-OMe).

Key Takeaway: Vanillin is a highly reactive electrophile and a relatively strong acid (pKa 7.4),

making it susceptible to oxidation and nucleophilic attack.[2] In contrast, 3-HMBP is a sterically

hindered, chemically robust ketone with significantly lower acidity (pKa ~9.3), requiring more

aggressive conditions for derivatization.
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Structural & Electronic Architecture
The reactivity differences are rooted in the electronic communication between the substituents

and the carbonyl center.[2]

Molecular Structures (Graphviz)[1][2]

Vanillin
(Aldehyde, p-OH)

3-HMBP
(Ketone, m-OH)

Structure:
4-Hydroxy-3-methoxybenzaldehyde

Key Feature:
OH is Para to Carbonyl

(Resonance Stabilization)

Structure:
1-(3-hydroxy-4-methoxyphenyl)butan-1-one

Key Feature:
OH is Meta to Carbonyl

(No Resonance Stabilization)

Structural
Isomerism

Click to download full resolution via product page

Figure 1: Structural comparison highlighting the positional shift of the hydroxyl group relative to

the carbonyl.[2]

Electronic Effects Analysis[1][2]
Vanillin (The "Para-OH" Effect): The hydroxyl group at C4 is para to the aldehyde.[2] Through

resonance (+R effect), the oxygen lone pair donates density into the ring, which can

delocalize onto the carbonyl oxygen.[2] This stabilizes the molecule but also makes the

phenolic proton more acidic (see Section 3.3).[1][2]

3-HMBP (The "Meta-OH" Effect): The hydroxyl group at C3 is meta to the ketone carbonyl.[1]

[2] Resonance effects cannot transmit from the meta position.[1][2] The carbonyl is stabilized

instead by the para-methoxy group at C4.[1][2] This subtle shift drastically changes the

acidity and UV absorption profile.[2]
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Property Vanillin
3-Hydroxy-4-
Methoxybutyrophenone

Formula C₈H₈O₃ C₁₁H₁₄O₃

MW 152.15 g/mol 194.23 g/mol

Functionality Aromatic Aldehyde
Aromatic Ketone

(Butyrophenone)

Acidity (pKa) 7.40 (High)
~9.25 (Low - Est.[1][2] based

on Isovanillin)

Water Solubility Moderate (10 g/L) Low (Lipophilic alkyl chain)

Oxidation State Labile (Oxidizes to Acid)
Stable (Resistant to mild

oxidants)

Substitution 4-OH, 3-OMe 3-OH, 4-OMe

Chemical Reactivity Profile
Carbonyl Electrophilicity (Nucleophilic Addition)
The aldehyde group of Vanillin is significantly more electrophilic than the ketone of 3-HMBP

due to steric and electronic factors.[2]

Vanillin: Reacts rapidly with primary amines to form Schiff bases (imines) at room

temperature.[1][2] The aldehydic proton offers no steric hindrance.[1][2]

3-HMBP: The propyl chain attached to the carbonyl creates significant steric bulk (steric

hindrance).[1][2] Furthermore, ketones are inherently less electrophilic than aldehydes.[2]

Schiff base formation requires high temperatures, acid catalysis, and water removal (Dean-

Stark).[2]

Oxidation Susceptibility[1]
Vanillin: Readily oxidizes to Vanillic Acid upon exposure to air or mild oxidants (Ag+, Cu2+).

[2] This is the basis of the Tollens' Test.
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3-HMBP: The ketone moiety is resistant to oxidation under standard conditions.[1][2] It will

not reduce Tollens' reagent.[1][2] Oxidation requires harsh conditions (e.g., Baeyer-Villiger

oxidation) to convert the ketone to an ester.[1][2]

Acidity & Extraction Strategy
This is the most critical factor for separation.[1][2]

Mechanism: In Vanillin, the phenoxide anion is stabilized by resonance with the para-

carbonyl group (Quinoid resonance form).[2] This makes the proton easy to remove (pKa

7.4).[1][2]

Mechanism: In 3-HMBP, the phenoxide anion is meta to the carbonyl.[2] The negative charge

cannot be delocalized onto the carbonyl oxygen.[2] It relies only on the weaker inductive

withdrawing effect of the carbonyl.[2] Result: Higher pKa (~9.3).[1][2]

Implication: At pH 8.0, Vanillin is >80% ionized (water-soluble), while 3-HMBP is >90% neutral

(organic-soluble).[1][2] This allows for easy separation.[1][2]

Experimental Protocols
Protocol A: Differential Reactivity Test (Tollens' Assay)
Use this protocol to distinguish between the two compounds based on oxidation potential.[2]

Reagents:

0.1 M Silver Nitrate (AgNO₃)[1][2]

2 M Sodium Hydroxide (NaOH)[1][2]

2 M Ammonia (NH₃)[1][2]

Test samples (10 mg each) dissolved in 1 mL Ethanol.

Step-by-Step:

Prepare Tollens' Reagent: Add 1 drop of NaOH to 1 mL AgNO₃ (brown precipitate forms).

Add NH₃ dropwise until the precipitate just dissolves.
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Addition: Add 0.5 mL of the test sample solution to the reagent.

Incubation: Let stand at room temperature for 5 minutes. If no reaction, warm in a 50°C

water bath.

Observation:

Vanillin: Rapid formation of a silver mirror or black precipitate (Ag⁰).[1][2] (Positive)

3-HMBP: Solution remains clear/colorless. (Negative)

Protocol B: Separation via pH-Dependent Extraction
Use this protocol to separate a mixture of Vanillin and 3-HMBP.[1]

Workflow Diagram (Graphviz):
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Mixture: Vanillin + 3-HMBP
(Dissolved in Ethyl Acetate)

Add Phosphate Buffer (pH 8.0)

Phase Separation

Organic Phase
Contains: 3-HMBP (Neutral)

(pKa ~9.3 > pH 8.0)

Top Layer

Aqueous Phase
Contains: Vanillate Anion

(pKa 7.4 < pH 8.0)

Bottom Layer

Acidify to pH 2 (HCl)
Extract with Organic Solvent

Recovered Vanillin

Click to download full resolution via product page

Figure 2: Separation logic based on the pKa differential (7.4 vs 9.3).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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